![molecular formula C18H15N3OS B305247 N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide](/img/structure/B305247.png)
N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide
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Overview
Description
N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide, also known as MNA, is a synthetic compound that has shown promising results in various scientific research studies. MNA is a type of thiazolium derivative that has been found to have potential therapeutic applications due to its unique chemical structure and mechanism of action.
Mechanism of Action
N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide works by inhibiting the activity of a key enzyme, called thioredoxin reductase (TrxR), which is involved in regulating cellular redox balance. By inhibiting TrxR, this compound induces oxidative stress in cancer cells, leading to cell death. Additionally, this compound has been found to activate the p53 pathway, which is a tumor suppressor pathway that plays a critical role in preventing the development of cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of oxidative stress, activation of the p53 pathway, and inhibition of cancer cell proliferation. Additionally, this compound has been found to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for a range of diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide in lab experiments is its high potency and selectivity, which allows for effective inhibition of TrxR at low concentrations. However, this compound has limited solubility in water, which can make it difficult to work with in certain experimental conditions. Additionally, this compound has not yet been extensively tested in vivo, and its safety and efficacy in humans have not been fully established.
Future Directions
There are several potential future directions for research on N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide. One area of interest is the development of more efficient synthesis methods for this compound, which could improve its accessibility and reduce its cost. Additionally, further studies are needed to fully understand the mechanisms underlying this compound's anti-cancer effects, as well as its potential applications in other areas, such as neurodegenerative diseases and inflammation. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans, which could pave the way for its use as a therapeutic agent in the future.
Synthesis Methods
The synthesis of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide involves the condensation of 2-amino-3-carboxamide pyridine with 2-bromo-1-methyl-4,5-dihydronaphthalene in the presence of a base. The resulting product is then subjected to further reactions to obtain the final compound, this compound.
Scientific Research Applications
N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that this compound has anti-proliferative effects on various cancer cell lines, including breast, prostate, and lung cancer. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
properties
Molecular Formula |
C18H15N3OS |
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Molecular Weight |
321.4 g/mol |
IUPAC Name |
N-(1-methyl-4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylidene)pyridine-3-carboxamide |
InChI |
InChI=1S/C18H15N3OS/c1-21-16-14-7-3-2-5-12(14)8-9-15(16)23-18(21)20-17(22)13-6-4-10-19-11-13/h2-7,10-11H,8-9H2,1H3 |
InChI Key |
FQIFWFCQYFOTEU-UHFFFAOYSA-N |
SMILES |
CN1C2=C(CCC3=CC=CC=C32)SC1=NC(=O)C4=CN=CC=C4 |
Canonical SMILES |
CN1C2=C(CCC3=CC=CC=C32)SC1=NC(=O)C4=CN=CC=C4 |
Origin of Product |
United States |
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